Cas no 879873-61-7 (4-Chloro-2,6-dimethylthieno[2,3-d]pyrimidine)

4-Chloro-2,6-dimethylthieno[2,3-d]pyrimidine is a heterocyclic compound featuring a fused thienopyrimidine core with chloro and methyl substituents. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group at the 4-position allows for nucleophilic substitution, while the methyl groups enhance stability and influence regioselectivity in subsequent reactions. Its rigid, planar framework is conducive to interactions in biological systems, often explored in the development of kinase inhibitors and other bioactive molecules. The compound's well-defined crystalline form ensures consistent purity and handling, supporting reproducible results in research and industrial applications.

4-Chloro-2,6-dimethylthieno[2,3-d]pyrimidine structure

879873-61-7 structure

Product Name:4-Chloro-2,6-dimethylthieno[2,3-d]pyrimidine

CAS No:879873-61-7

MF:C₈H₇ClN₂S

MW:198.672579050064

CID:1084664

PubChem ID:28478161

Update Time:2025-10-30

4-Chloro-2,6-dimethylthieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-2,6-dimethylthieno[2,3-d]pyrimidine
- AKOS012926439
- Z1142685138
- 879873-61-7
- SCHEMBL5432011
- AB13028
- 2,6-dimethyl-4-chlorothieno[2,3-d]pyrimidine
- EN300-379731
- MMUOOVOXCKXKHI-UHFFFAOYSA-N
- DB-357956
- G55780
- Inchi： 1S/C8H7ClN2S/c1-4-3-6-7(9)10-5(2)11-8(6)12-4/h3H,1-2H3
- InChI Key： MMUOOVOXCKXKHI-UHFFFAOYSA-N
- SMILES： ClC1=C2C=C(C)SC2=NC(C)=N1

Computed Properties

Exact Mass: 198.0018471g/mol
Monoisotopic Mass: 198.0018471g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 178
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 54Å²

4-Chloro-2,6-dimethylthieno[2,3-d]pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-379731-0.05g	4-chloro-2,6-dimethylthieno[2,3-d]pyrimidine	879873-61-7	95%	0.05g	$118.0	2023-05-30
Enamine	EN300-379731-0.1g	4-chloro-2,6-dimethylthieno[2,3-d]pyrimidine	879873-61-7	95%	0.1g	$176.0	2023-05-30
Enamine	EN300-379731-0.25g	4-chloro-2,6-dimethylthieno[2,3-d]pyrimidine	879873-61-7	95%	0.25g	$252.0	2023-05-30
Enamine	EN300-379731-0.5g	4-chloro-2,6-dimethylthieno[2,3-d]pyrimidine	879873-61-7	95%	0.5g	$457.0	2023-05-30
Enamine	EN300-379731-1.0g	4-chloro-2,6-dimethylthieno[2,3-d]pyrimidine	879873-61-7	95%	1g	$584.0	2023-05-30
Enamine	EN300-379731-2.5g	4-chloro-2,6-dimethylthieno[2,3-d]pyrimidine	879873-61-7	95%	2.5g	$1147.0	2023-05-30
Enamine	EN300-379731-5.0g	4-chloro-2,6-dimethylthieno[2,3-d]pyrimidine	879873-61-7	95%	5g	$1695.0	2023-05-30
Enamine	EN300-379731-10.0g	4-chloro-2,6-dimethylthieno[2,3-d]pyrimidine	879873-61-7	95%	10g	$2516.0	2023-05-30
A2B Chem LLC	AO83538-50mg	4-chloro-2,6-dimethylthieno[2,3-d]pyrimidine	879873-61-7	95%	50mg	$160.00	2024-04-19
A2B Chem LLC	AO83538-100mg	4-chloro-2,6-dimethylthieno[2,3-d]pyrimidine	879873-61-7	95%	100mg	$221.00	2024-04-19